4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one oxime

• IUPAC Name: (2,6-dimethylpiperidin-1-yl)-[(9E)-9-hydroxyiminofluoren-4-yl]methanone
• InChI: InChI=1S/C21H22N2O2/c1-13-7-5-8-14(2)23(13)21(24)18-12-6-11-17-19(18)15-9-3-4-10-16(15)20(17)22-25/h3-4,6,9-14,25H,5,7-8H2,1-2H3/b22-20+
• InChI Key: RWNPHXLIAIBUGH-LSDHQDQOSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC=CC3=C2C4=CC=CC=C4C3=NO)C
• Isomeric SMILES: CC1CCCC(N1C(=O)C2=CC=CC\3=C2C4=CC=CC=C4/C3=N\O)C
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one oxime, also known as DMFO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMFO is a synthetic compound that belongs to the class of oxime derivatives and is structurally similar to the natural compound, acetylcholine.

Mechanism of Action

4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one oxime acts as an acetylcholinesterase inhibitor by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine in the brain, which improves cognitive function. This compound also has antioxidant properties, which can protect neurons from oxidative stress and prevent neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. This compound also has neuroprotective effects and can prevent neuronal damage caused by oxidative stress. This compound has been shown to increase the concentration of acetylcholine in the brain, which is responsible for cognitive functions such as memory and learning.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one oxime in lab experiments include its simple synthesis method, high yield, and potential therapeutic applications in various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and lack of clinical data in humans.

Future Directions

For 4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one oxime research include the development of more potent and selective acetylcholinesterase inhibitors, the investigation of this compound's potential therapeutic applications in other diseases such as schizophrenia, and the evaluation of this compound's safety and efficacy in clinical trials. Additionally, the use of this compound in combination with other drugs may have synergistic effects and improve therapeutic outcomes.

Synthesis Methods

The synthesis of 4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one oxime involves the reaction of 4-fluorobenzophenone with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate. The resulting product is then treated with 2,6-dimethylpiperidine to obtain this compound. The synthesis of this compound is relatively simple and can be achieved in a few steps with high yield.

Scientific Research Applications

4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-9H-fluoren-9-one oxime has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound acts as an acetylcholinesterase inhibitor, which means that it prevents the breakdown of acetylcholine, a neurotransmitter that is responsible for cognitive functions such as memory and learning. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.